1-methyl-N-(1-phenylethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• IUPAC Name: 1-methyl-N-(1-phenylethyl)pyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C14H15N5/c1-10(11-6-4-3-5-7-11)18-13-12-8-17-19(2)14(12)16-9-15-13/h3-10H,1-2H3,(H,15,16,18)
• InChI Key: HAMWSLJNEBSTAV-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC2=C3C=NN(C3=NC=N2)C
• Molecular Formula: C14H15N5
• Molecular Weight: 253.30 g/mol

Description

1-methyl-N-(1-phenylethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C14H15N5 and its molecular weight is 253.30 g/mol. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Derivatives

1-methyl-N-(1-phenylethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a compound within a class of substances known for various pharmacological activities. Research by Ogurtsov and Rakitin (2021) explored the nucleophilic substitution of a related compound, leading to the selective production of 4-substituted products like 6-(chloromethyl)-N,1-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine. This work emphasizes the compound's role in chemical synthesis and potential for creating pharmacologically relevant derivatives (Ogurtsov & Rakitin, 2021).

Anticancer Activity

A study by Abdellatif et al. (2014) on pyrazolo[3,4-d]pyrimidin-4-one derivatives, closely related to the compound , revealed significant antitumor activity against the MCF-7 human breast adenocarcinoma cell line. This suggests potential applications of similar compounds in cancer research and therapy (Abdellatif et al., 2014).

Antibacterial and Antifungal Properties

Rahmouni et al. (2014) synthesized derivatives of pyrazolo[3,4-d]pyrimidine, demonstrating significant antibacterial activity. These findings indicate the potential for 1-methyl-N-(1-phenylethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine and its derivatives in developing new antibacterial agents (Rahmouni et al., 2014).

Enzyme Inhibition Properties

Aydin et al. (2021) conducted a study on pyrazolo[3,4-d]pyrimidine analogs, highlighting their ability to inhibit key enzymes like acetylcholinesterase and carbonic anhydrase. This enzyme inhibition suggests potential applications in neurodegenerative and other diseases where enzyme modulation is beneficial (Aydin, Anil, & Demir, 2021).

Structural Optimization for Therapeutic Use

Zhang et al. (2016) reported the optimization of 3-(phenylethynyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine derivatives for treating triple-negative breast cancer. This research underscores the compound's adaptability for therapeutic applications, particularly in cancer treatment (Zhang et al., 2016).

Receptor Affinity and Binding Studies

Research on pyrazolo[3,4-d]pyrimidine analogues, like 1-methylisoguanosine, by Harden, Quinn, and Scammells (1991) indicated significant adenosine receptor affinity. This aspect could be crucial in developing treatments for conditions related to adenosine receptor dysregulation (Harden, Quinn, & Scammells, 1991).